(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one is a bicyclic heterocyclic compound featuring a partially hydrogenated quinoline core with two chlorine atoms at the 3-position and a ketone group at the 2-position. While direct synthesis or application data for this compound are absent in the provided evidence, comparisons with structurally related quinolin-2(1H)-ones and dihydroquinoline derivatives highlight critical differences in substituents, synthetic pathways, and physicochemical properties.
Properties
CAS No. |
87624-26-8 |
|---|---|
Molecular Formula |
C9H13Cl2NO |
Molecular Weight |
222.11 g/mol |
IUPAC Name |
(4aS,8aR)-3,3-dichloro-1,4,4a,5,6,7,8,8a-octahydroquinolin-2-one |
InChI |
InChI=1S/C9H13Cl2NO/c10-9(11)5-6-3-1-2-4-7(6)12-8(9)13/h6-7H,1-5H2,(H,12,13)/t6-,7+/m0/s1 |
InChI Key |
ICSQYGDMSMVESO-NKWVEPMBSA-N |
Isomeric SMILES |
C1CC[C@@H]2[C@@H](C1)CC(C(=O)N2)(Cl)Cl |
Canonical SMILES |
C1CCC2C(C1)CC(C(=O)N2)(Cl)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Variations
Key analogs and their distinguishing features are summarized below:
Spectral and Physicochemical Comparisons
- NMR Shifts :
- Mass Spectrometry :
- Enantiopurity :
Data Table: Key Comparative Metrics
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
